Cas no 1035895-89-6 (ent-Oseltamivir Phosphate)

• Product Name: ent-Oseltamivir Phosphate
• CAS No: 1035895-89-6
• MF: C₁₆H₃₁N₂O₈P
• MW: 410.399706125259
• MDL: MFCD17976564
• CID: 1059756
• PubChem ID: 51064084
• Update Time: 2025-11-12

ent-Oseltamivir Phosphate Chemical and Physical Properties

Names and Identifiers

• ent-Oseltamivir Phosphate
• ent-Oseltamivir Phos
• (3S,4S,5R)-4-(AcetylaMino)-5-aMino-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylic Acid Ethyl Ester Phosphate
• 1035895-89-6
• ethyl (3S,4S,5R)-5-amino-4-acetamido-3-(pentan-3-yloxy)cyclohex-1-ene-1-carboxylate; phosphoric acid
• ethyl (3S,4S,5R)-4-acetamido-5-amino-3-pentan-3-yloxycyclohexene-1-carboxylate;phosphoric acid
• (3S,4S,5R)-Ethyl 4-acetamido-5-amino-3-(pentan-3-yloxy)cyclohex-1-enecarboxylate phosphate
• (3S,4S,5R)-Ethyl4-acetamido-5-amino-3-(pentan-3-yloxy)cyclohex-1-enecarboxylatephosphate
• EN300-25932653
• AKOS025116909

• MDL： MFCD17976564
• Inchi： 1S/C16H28N2O4.H3O4P/c1-5-12(6-2)22-14-9-11(16(20)21-7-3)8-13(17)15(14)18-10(4)19;1-5(2,3)4/h9,12-15H,5-8,17H2,1-4H3,(H,18,19);(H3,1,2,3,4)/t13-,14+,15+;/m1./s1
• InChI Key： PGZUMBJQJWIWGJ-DSMRVHDJSA-N
• SMILES： P(=O)(O)(O)O.O(C(CC)CC)[C@H]1C=C(C(=O)OCC)C[C@H]([C@@H]1NC(C)=O)N

Computed Properties

• Exact Mass: 410.18200
• Monoisotopic Mass: 410.18180295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 468
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 181.71000
• LogP: 1.89740

Additional information on ent-Oseltamivir Phosphate

Ent-Oseltamivir Phosphate: A Comprehensive Overview

Ent-Oseltamivir Phosphate (CAS No: 1035895-89-6) is a critical compound in the field of antiviral medications, particularly in the treatment and prevention of influenza infections. This compound, also known as Oseltamivir Phosphate, is a prodrug that is metabolized into the active antiviral agent, Oseltamivir Carboxylate, within the human body. The compound has been extensively studied for its efficacy in combating influenza viruses, including both seasonal and pandemic strains.

The chemical structure of Ent-Oseltamivir Phosphate is characterized by its phosphorylated form, which plays a crucial role in its pharmacokinetics and bioavailability. Recent studies have highlighted the importance of this phosphorylation in ensuring that the drug reaches its target site effectively. Researchers have also explored the stereochemistry of the compound, emphasizing how the specific configuration of its chiral centers influences its antiviral activity and pharmacological properties.

One of the most significant advancements in recent years has been the development of Ent-Oseltamivir Phosphate as a key component in combination therapies for influenza treatment. Clinical trials have demonstrated that this compound not only inhibits viral replication but also reduces the severity and duration of symptoms when administered early in the course of infection. Moreover, studies have shown that Ent-Oseltamivir Phosphate exhibits a high barrier to resistance, making it a valuable tool in combating emerging drug-resistant influenza strains.

The mechanism of action of Ent-Oseltamivir Phosphate involves inhibition of the viral neuraminidase enzyme, which is essential for viral release and spread within the host organism. Recent research has delved into the molecular interactions between Ent-Oseltamivir Phosphate and neuraminidase, providing deeper insights into how this compound effectively blocks viral replication without causing significant adverse effects on host cells.

In terms of clinical applications, Ent-Oseltamivir Phosphate has been widely used in both prophylactic and therapeutic settings. Its efficacy has been validated through numerous clinical trials, including those conducted during the 2009 H1N1 pandemic. Recent studies have also explored its potential use in combination with other antiviral agents to enhance treatment outcomes and reduce resistance development.

The safety profile of Ent-Oseltamivir Phosphate has been extensively evaluated, with studies indicating that it is generally well-tolerated by patients across various age groups. Common side effects are mild and transient, with no significant safety concerns identified in long-term use. However, ongoing research continues to monitor for any rare adverse events or interactions with other medications.

From an industrial perspective, the synthesis and manufacturing processes of Ent-Oseltamivir Phosphate have undergone continuous optimization to ensure scalability and cost-effectiveness. Advanced chemical synthesis techniques have been employed to improve yield and purity, while maintaining strict quality control standards throughout production.

In conclusion, Ent-Oseltamivir Phosphate (CAS No: 1035895-89-6) remains a cornerstone in influenza treatment and prevention. Its robust efficacy, favorable safety profile, and adaptability to emerging viral strains make it an indispensable tool in public health strategies against influenza outbreaks. As research continues to uncover new insights into its mechanisms and applications, Ent-Oseltamivir Phosphate will undoubtedly play an even more pivotal role in global efforts to combat viral infections.